Cas no 2649058-26-2 (2-(2-Isocyanatopropan-2-yl)-5-nitrofuran)

• Product Name: 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran
• CAS No: 2649058-26-2
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5820998
• PubChem ID: 165754227
• Update Time: 2025-10-11

2-(2-Isocyanatopropan-2-yl)-5-nitrofuran Chemical and Physical Properties

Names and Identifiers

• 2649058-26-2
• EN300-1813628
• 2-(2-isocyanatopropan-2-yl)-5-nitrofuran
• 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran

• Inchi： 1S/C8H8N2O4/c1-8(2,9-5-11)6-3-4-7(14-6)10(12)13/h3-4H,1-2H3
• InChI Key： RIKGZSLBTPHZKS-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(C)(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran

Comprehensive Overview of 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran (CAS No. 2649058-26-2)

2-(2-Isocyanatopropan-2-yl)-5-nitrofuran (CAS No. 2649058-26-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its isocyanate and nitrofuran functional groups, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular structure, which includes a furan ring substituted with a nitro group and an isocyanate moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The growing demand for high-performance chemical intermediates has led to increased research into compounds like 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran. In the pharmaceutical industry, this compound is being explored for its potential role in the development of novel antimicrobial agents and anti-inflammatory drugs. The nitrofuran moiety, in particular, is known for its bioactive properties, which have been leveraged in the design of drugs targeting bacterial infections. Additionally, the isocyanate group offers reactivity that is valuable in polymer chemistry, enabling the creation of polyurethane-based materials with enhanced durability and flexibility.

From an environmental and sustainability perspective, the synthesis and application of 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran align with the global push toward green chemistry. Researchers are investigating eco-friendly methods to produce this compound, such as catalytic processes that minimize waste and reduce energy consumption. This focus on sustainability is particularly relevant given the increasing scrutiny of chemical manufacturing practices and the need for biodegradable materials in various applications.

In the agrochemical sector, 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran is being studied for its potential use in developing next-generation pesticides and herbicides. The compound's ability to interact with biological systems makes it a candidate for creating targeted solutions that are effective yet environmentally benign. This is especially important as the agricultural industry seeks alternatives to traditional chemicals that may have adverse effects on ecosystems.

The analytical characterization of 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its successful application in research and industrial processes. Furthermore, the compound's physicochemical properties, including solubility, melting point, and reactivity, are well-documented, providing a solid foundation for its use in various chemical reactions.

One of the most frequently asked questions about 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran revolves around its synthetic pathways. Researchers are keen to understand the most efficient and scalable methods for producing this compound, as well as its compatibility with other reagents. Another common inquiry relates to its safety profile and handling precautions, which are essential for laboratory and industrial settings. Addressing these questions not only enhances the compound's accessibility but also promotes its responsible use.

In conclusion, 2-(2-Isocyanatopropan-2-yl)-5-nitrofuran (CAS No. 2649058-26-2) represents a promising chemical intermediate with broad applicability across multiple industries. Its unique structural features and functional groups make it a valuable tool for innovation in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing sustainable chemistry and technological progress is expected to grow significantly.